Cas no 1105226-27-4 (N-(3-Acetylphenyl)-1,2,3,6-tetrahydro-1,4-dimethyl-2,6-dioxo-5-pyrimidinepropanamide)

• Product Name: N-(3-Acetylphenyl)-1,2,3,6-tetrahydro-1,4-dimethyl-2,6-dioxo-5-pyrimidinepropanamide
• CAS No: 1105226-27-4
• MF: C₁₇H₁₉N₃O₄
• MW: 329.350464105606
• CID: 5907583
• PubChem ID: 30865572
• Update Time: 2025-07-16

N-(3-Acetylphenyl)-1,2,3,6-tetrahydro-1,4-dimethyl-2,6-dioxo-5-pyrimidinepropanamide Chemical and Physical Properties

Names and Identifiers

• 1105226-27-4
• F5521-0234
• VU0645910-1
• AKOS024511877
• N-(3-acetylphenyl)-3-(3,6-dimethyl-2,4-dioxo-1H-pyrimidin-5-yl)propanamide
• N-(3-Acetylphenyl)-1,2,3,6-tetrahydro-1,4-dimethyl-2,6-dioxo-5-pyrimidinepropanamide

• Inchi： 1S/C17H19N3O4/c1-10-14(16(23)20(3)17(24)18-10)7-8-15(22)19-13-6-4-5-12(9-13)11(2)21/h4-6,9H,7-8H2,1-3H3,(H,18,24)(H,19,22)
• InChI Key： PXJADEYKHQJTGB-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)NC(N1C)=O)CCC(NC1C=CC=C(C(C)=O)C=1)=O

Computed Properties

• Exact Mass: 329.13755610g/mol
• Monoisotopic Mass: 329.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 95.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(3-Acetylphenyl)-1,2,3,6-tetrahydro-1,4-dimethyl-2,6-dioxo-5-pyrimidinepropanamide

Comprehensive Overview of N-(3-Acetylphenyl)-1,2,3,6-tetrahydro-1,4-dimethyl-2,6-dioxo-5-pyrimidinepropanamide (CAS No. 1105226-27-4)

N-(3-Acetylphenyl)-1,2,3,6-tetrahydro-1,4-dimethyl-2,6-dioxo-5-pyrimidinepropanamide, with the CAS number 1105226-27-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyrimidine derivative family, known for its diverse applications in drug discovery and development. The unique structural features of this molecule, including the acetylphenyl and tetrahydro-pyrimidine moieties, make it a promising candidate for targeting specific biological pathways.

In recent years, the demand for pyrimidine-based compounds has surged due to their potential in treating various medical conditions. Researchers are particularly interested in N-(3-Acetylphenyl)-1,2,3,6-tetrahydro-1,4-dimethyl-2,6-dioxo-5-pyrimidinepropanamide due to its potential role in modulating enzyme activity and receptor interactions. The compound's CAS 1105226-27-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of N-(3-Acetylphenyl)-1,2,3,6-tetrahydro-1,4-dimethyl-2,6-dioxo-5-pyrimidinepropanamide involves multi-step organic reactions, ensuring high purity and yield. Its molecular stability and solubility properties make it suitable for various experimental conditions, including in vitro and in vivo assays. The compound's pyrimidine core is a hotspot for modifications, allowing researchers to explore its derivatives for enhanced bioactivity.

One of the trending topics in the scientific community is the application of small-molecule inhibitors in targeted therapies. N-(3-Acetylphenyl)-1,2,3,6-tetrahydro-1,4-dimethyl-2,6-dioxo-5-pyrimidinepropanamide has shown promise in preliminary studies as a potential inhibitor for specific protein targets. This aligns with the growing interest in precision medicine and personalized treatment approaches, which dominate current healthcare discussions.

From a commercial perspective, the compound's CAS 1105226-27-4 is often referenced in patent filings and research publications, highlighting its industrial significance. Suppliers and manufacturers emphasize its high-quality standards, catering to the needs of academic institutions and pharmaceutical companies. The compound's structural complexity and functional versatility make it a valuable asset in drug development pipelines.

Environmental and safety considerations are also critical when handling N-(3-Acetylphenyl)-1,2,3,6-tetrahydro-1,4-dimethyl-2,6-dioxo-5-pyrimidinepropanamide. Proper storage conditions, such as controlled temperature and moisture levels, are essential to maintain its stability. Researchers are advised to follow standard laboratory protocols to ensure safe usage, reflecting the broader emphasis on laboratory safety and sustainable practices in modern science.

In conclusion, N-(3-Acetylphenyl)-1,2,3,6-tetrahydro-1,4-dimethyl-2,6-dioxo-5-pyrimidinepropanamide (CAS No. 1105226-27-4) represents a fascinating area of study with wide-ranging implications. Its potential applications in drug discovery, enzyme inhibition, and biochemical research make it a compound of enduring interest. As scientific advancements continue, this molecule is likely to play a pivotal role in shaping future therapeutic innovations.